Cas no 31536-38-6 (2-Pyrrolidinone,3-acetyl-)

2-Pyrrolidinone,3-acetyl- structure
2-Pyrrolidinone,3-acetyl- structure
Product Name:2-Pyrrolidinone,3-acetyl-
CAS No:31536-38-6
MF:C6H9NO2
MW:127.141161680222
CID:299603
PubChem ID:23009872
Update Time:2025-04-19

2-Pyrrolidinone,3-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,3-acetyl-
    • 2-Pyrrolidinone, 3-acetyl- (8CI,9CI)
    • 3-acetyl-pyrrolidin-2-one
    • 31536-38-6
    • CS-0120821
    • AKOS004120755
    • 3-ACETYLPYRROLIDIN-2-ONE
    • SCHEMBL11674331
    • Inchi: 1S/C6H9NO2/c1-4(8)5-2-3-7-6(5)9/h5H,2-3H2,1H3,(H,7,9)
    • InChI Key: SGKFHKSMOYYRDF-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)=O)CCN1

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 46.17

2-Pyrrolidinone,3-acetyl- Pricemore >>

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